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Introduction
TIS108 is a triazole-type compound that acts as a specific inhibitor of strigolactone (SL)

biosynthesis.[1][2] Strigolactones are a class of plant hormones that regulate various aspects

of plant development, including shoot branching, root architecture, and responses to

environmental stimuli. By inhibiting the production of endogenous SLs, TIS108 allows for the

investigation of SL function and provides a tool for manipulating plant growth and development.

In hydroponic systems, the precise control over nutrient and supplement delivery makes

TIS108 a valuable tool for studying plant physiology and optimizing growth characteristics.

These application notes provide a comprehensive protocol for the use of TIS108 in hydroponic

systems, primarily focusing on the model organism Arabidopsis thaliana and providing

adaptable guidelines for other plant species.

Mechanism of Action
TIS108 inhibits the biosynthesis of strigolactones, leading to a phenotype characteristic of SL-

deficient mutants.[1] This includes an increased number of shoot branches and a reduction in

root hair elongation.[1] The effects of TIS108 can be reversed by the co-application of a

synthetic strigolactone analog, GR24, confirming its specific mode of action.[1] Furthermore,

treatment with TIS108 has been observed to cause an upregulation of SL biosynthesis genes,
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such as MAX3 and MAX4, which is likely a feedback response to the depletion of endogenous

strigolactones.[1]

Applications in Hydroponic Systems
The application of TIS108 in hydroponic systems can be utilized for several research purposes:

Architectural Modification: To promote bushier plant growth by increasing shoot branching.

Root Development Studies: To investigate the role of strigolactones in root system

architecture, including root hair development.

Nutrient Uptake Analysis: To study the influence of strigolactones on the uptake of essential

minerals from the nutrient solution.

Stress Response Research: To explore the involvement of strigolactones in plant responses

to various abiotic and biotic stresses that can be simulated in a controlled hydroponic

environment.

Quantitative Data Summary
The following tables summarize the observed quantitative effects of TIS108 on plant growth

and strigolactone levels.

Table 1: Effect of TIS108 on Shoot Branching in Arabidopsis thaliana

TIS108 Concentration (µM) Observation

1 - 3
Increased branching in a dose-dependent

manner.[1]

> 3
Potential for off-target effects, though not

specified.

5 (with GR24)
Reversal of the increased branching phenotype.

[1]

Table 2: Effect of TIS108 on Strigolactone (epi-5DS) Levels in Rice (Oryza sativa)
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TIS108 Concentration (nM) Observation

10 - 100

Strong reduction of epi-5DS levels in both roots

and root exudates in a dose-dependent manner.

[3]

Experimental Protocols
Protocol 1: Preparation of TIS108 Stock Solution
Materials:

TIS108 compound

Dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Pipettes and sterile tips

Method:

Prepare a 10 mM stock solution of TIS108 in DMSO.

Aliquot the stock solution into sterile microcentrifuge tubes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for long-term storage.

Note: TIS108 is a triazole derivative. While specific stability data in aqueous nutrient solutions

is not readily available, it is advisable to prepare fresh dilutions from the DMSO stock for each

experiment to ensure consistent activity.

Protocol 2: Application of TIS108 in a Hydroponic
System for Arabidopsis thaliana
Materials:
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Arabidopsis thaliana seeds

Hydroponic system (e.g., deep water culture, nutrient film technique)

Nutrient solution (e.g., half-strength Hoagland's or Murashige and Skoog)

TIS108 stock solution (10 mM in DMSO)

Micropipettes and sterile tips

pH meter and EC meter

Method:

Germination and Seedling Establishment:

Germinate Arabidopsis thaliana seeds on a suitable medium (e.g., 0.8% agar with 1/4

strength nutrient solution).

After 7-10 days, transfer seedlings to the hydroponic system. Ensure the roots are

submerged in the nutrient solution.

Allow the plants to acclimate for 5-7 days in the hydroponic system with the basal nutrient

solution.

TIS108 Treatment:

Prepare the treatment solutions by diluting the 10 mM TIS108 stock solution into the fresh

hydroponic nutrient solution to achieve the desired final concentrations (e.g., 0, 1, 2, 3

µM).

Ensure the final DMSO concentration in all treatments (including the control) is consistent

and does not exceed 0.1% (v/v) to avoid solvent effects.

Replace the nutrient solution in the hydroponic units with the prepared treatment solutions.

Maintain the hydroponic system under controlled environmental conditions (e.g., 16h

light/8h dark photoperiod, 22°C).
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Monitoring and Data Collection:

Monitor the plants regularly for phenotypic changes.

After a predetermined treatment period (e.g., 14-21 days), collect data on relevant

parameters:

Shoot Branching: Count the number of rosette branches.

Root Architecture: Use a flatbed scanner to image the root system and analyze root

length, lateral root number, and root hair density using appropriate software.

Biomass: Measure the fresh and dry weight of shoots and roots separately.

Nutrient Analysis: Analyze the elemental composition of plant tissues or the depletion of

nutrients from the solution.

Rescue Experiment (Optional):

To confirm the specificity of TIS108, include a treatment group with both TIS108 (e.g., 3

µM) and the synthetic strigolactone analog GR24 (e.g., 5 µM).

Visualizations
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Caption: Strigolactone signaling pathway and the inhibitory action of TIS108.
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Caption: Experimental workflow for TIS108 application in hydroponic systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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essential and advanced chemicals, empowering
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